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Compound of Interest

Compound Name: TCO-PEG36-acid

Cat. No.: B15577327

Essential Safety and Handling Guide for TCO-
PEG36-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling TCO-
PEG36-acid, a long-chain, monodisperse PEG reagent. Adherence to these procedures is
critical for ensuring laboratory safety and maintaining the integrity of your experiments.

Chemical and Physical Properties

TCO-PEG36-acid is a polyethylene glycol (PEG) reagent with a trans-cyclooctene (TCO)
functional group and a terminal carboxylic acid. The hydrophilic PEG spacer enhances
solubility in aqueous solutions. The TCO group is highly reactive with tetrazine-containing
compounds, a key reaction in bioorthogonal chemistry.[1]
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Property Value

Molecular Formula C84H163N040

Molecular Weight 1827.2 g/mol [1]

Purity Typically =90%[1]

Solubility Soluble in DMSO, DMF, and DCM[1]
Storage Conditions Store at -20°C[1]

Note: The trans-cyclooctene (TCO) moiety has a limited half-life and can isomerize to the less
reactive cis-cyclooctene (CCO). Therefore, long-term storage is not recommended.[1][2]

Personal Protective Equipment (PPE)

When handling TCO-PEG36-acid, especially in its solid form or when preparing solutions, the
following personal protective equipment is mandatory to prevent skin contact, eye damage, and
inhalation.

PPE Category Recommended Equipment

) Chemical safety goggles or a face shield where
Eye Protection o ,
splashing is possible.[3][4][5]

Chemical-resistant gloves (e.g., nitrile or butyl
rubber).[3][4][5]

Hand Protection

A lab coat should be worn at all times. For larger
Body Protection quantities or risk of splashing, consider a

chemical-resistant apron or coveralls.[3]

For operations that may generate dust or
Respiratory Protection aerosols, use a NIOSH-approved respirator with

an appropriate cartridge.[5]

Handling and Storage Procedures
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Proper handling and storage are crucial for both safety and maintaining the chemical's

reactivity.

Workflow for Handling TCO-PEG36-acid:
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Caption: Workflow for the preparation, handling, and storage of TCO-PEG36-acid.

Experimental Protocol: Preparation of a TCO-PEG36-acid Stock Solution

o Equilibration: Allow the vial of TCO-PEG36-acid to warm to room temperature before

opening to prevent moisture condensation.
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e Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

» Dissolution: Dissolve the solid in an appropriate anhydrous solvent such as Dimethyl
Sulfoxide (DMSO), Dimethylformamide (DMF), or Dichloromethane (DCM) to a desired
concentration.

 Inert Atmosphere: To minimize air exposure and degradation of the TCO group, handle the
solution under an inert gas like argon or nitrogen.

o Storage of Stock Solution: If not for immediate use, store the stock solution at -20°C under
an inert atmosphere.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[3]

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[6]

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[6]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water, provided the person is conscious.

Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
_ vermiculite, sand) and place in a sealed
spil container for disposal. For large spills, contain
the spill and follow institutional protocols for

hazardous material cleanup.[3]

Disposal Plan

All waste containing TCO-PEG36-acid must be treated as hazardous chemical waste and
disposed of in accordance with local, state, and federal regulations.

Disposal Workflow:
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Caption: Waste disposal workflow for TCO-PEG36-acid.
Disposal Protocol:
e Segregation: Do not mix TCO-PEG36-acid waste with other incompatible waste streams.

» Solid Waste: Place unused or expired solid TCO-PEG36-acid and contaminated disposable
labware (e.g., gloves, weigh boats, pipette tips) into a clearly labeled hazardous solid waste
container.

» Liquid Waste: Collect unused solutions and contaminated solvents in a designated, sealed,
and clearly labeled hazardous liquid waste container. Given its acidic nature, it should be
stored in a container suitable for acidic and organic waste.

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the
chemical name ("TCO-PEG36-acid"), and any other components of the waste.

» Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not dispose of this chemical down
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the drain or in regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling TCO-
PEG36-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577327#personal-protective-equipment-for-
handling-tco-peg36-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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